Cas no 154422-30-7 (1H-Indole-2-carboxylic acid, 4-formyl-7-(methylthio)-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 4-formyl-7-(methylthio)-, ethyl ester
• CAS No: 154422-30-7
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 1328529
• Update Time: 2024-08-18

1H-Indole-2-carboxylic acid, 4-formyl-7-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-formyl-7-(methylthio)-, ethyl ester

• Inchi： 1S/C13H13NO3S/c1-3-17-13(16)10-6-9-8(7-15)4-5-11(18-2)12(9)14-10/h4-7,14H,3H2,1-2H3
• InChI Key： ZASMPKPZVJREBH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C=O)=CC=C2SC)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 263.06169

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 477.5±45.0 °C(Predicted)
• PSA: 59.16
• pka: 13.22±0.30(Predicted)